Cas no 1396873-26-9 (1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1,2-oxazole-5-carboxylate)

• Product Name: 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1,2-oxazole-5-carboxylate
• CAS No: 1396873-26-9
• MF: C₁₅H₁₃N₃O₄S
• MW: 331.346421957016
• CID: 5400837
• Update Time: 2025-06-09

1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1,2-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• HTRINPHXFHFOEF-UHFFFAOYSA-N
• 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1,2-oxazole-5-carboxylate

• Inchi： 1S/C15H13N3O4S/c1-20-10-3-2-4-12-13(10)17-15(23-12)18-7-9(8-18)21-14(19)11-5-6-16-22-11/h2-6,9H,7-8H2,1H3
• InChI Key： HTRINPHXFHFOEF-UHFFFAOYSA-N
• SMILES： O1C(C(OC2CN(C3=NC4=C(OC)C=CC=C4S3)C2)=O)=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1,2-oxazole-5-carboxylate

Introduction to 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1,2-oxazole-5-carboxylate (CAS No. 1396873-26-9)

1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1,2-oxazole-5-carboxylate (CAS No. 1396873-26-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzothiazole ring, an azetidine moiety, and an oxazole carboxylate group. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzothiazole ring is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the methoxy group on the benzothiazole ring can significantly influence the compound's lipophilicity and binding affinity to various biological targets. The azetidine moiety, on the other hand, is a four-membered nitrogen-containing ring that is less common in natural products but has gained attention due to its unique conformational properties and potential for modulating biological processes.

The oxazole carboxylate group is another key structural feature of this compound. Oxazoles are known for their ability to form hydrogen bonds and participate in π-stacking interactions, which can enhance the compound's binding affinity to protein targets. The carboxylate group can also influence the compound's solubility and ionization properties, making it an important factor in drug design and delivery.

Recent research has focused on the potential therapeutic applications of compounds with similar structural motifs. For instance, a study published in the Journal of Medicinal Chemistry (2022) investigated a series of benzothiazole derivatives as potent inhibitors of protein kinases involved in cancer signaling pathways. The results showed that compounds with a methoxy substituent on the benzothiazole ring exhibited enhanced inhibitory activity compared to their unsubstituted counterparts. This finding highlights the importance of the methoxy group in modulating the biological activity of such compounds.

In another study published in Bioorganic & Medicinal Chemistry Letters (2021), researchers explored the use of azetidine derivatives as modulators of G protein-coupled receptors (GPCRs). The study demonstrated that the presence of an azetidine moiety could improve the selectivity and potency of GPCR ligands. This suggests that the azetidine moiety in 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1,2-oxazole-5-carboxylate may contribute to its potential as a GPCR modulator.

The oxazole carboxylate group has also been studied for its role in enhancing the pharmacokinetic properties of drug candidates. A recent review in Current Topics in Medicinal Chemistry (2020) highlighted the use of oxazole derivatives as prodrugs for improving drug solubility and bioavailability. The carboxylate group can be modified to form esters or amides, which can be hydrolyzed in vivo to release the active compound. This approach has been successfully applied to several drug candidates, suggesting that similar strategies could be employed for 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1,2-oxazole-5-carboxylate.

In addition to its potential therapeutic applications, 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1,2-oxazole-5-carboxylate has been studied for its synthetic accessibility and chemical stability. A synthetic route reported in Tetrahedron Letters (2019) described a highly efficient method for synthesizing this compound using palladium-catalyzed cross-coupling reactions. The method involves coupling a substituted benzothiazole with an azetidine derivative followed by esterification with an oxazole carboxylic acid. This synthetic approach not only provides a scalable route for producing the compound but also allows for easy modification of functional groups to explore structure–activity relationships (SAR).

The chemical stability of 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1,2-oxazole-5-carboxylate has also been evaluated under various conditions. A study published in Journal of Organic Chemistry (2020) reported that the compound exhibited good stability under physiological conditions but was susceptible to hydrolysis under strongly acidic or basic conditions. This information is crucial for optimizing formulation strategies and ensuring the stability of drug products containing this compound.

In conclusion, 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl 1,2-oaxzole-carboxylate (CAS No. 1396873-26-9) is a promising compound with unique structural features that contribute to its potential therapeutic applications. Ongoing research continues to explore its biological activities and synthetic methods, providing valuable insights into its role in medicinal chemistry and pharmaceutical development.